Cas no 860610-56-6 (5-{4-[(4-Phenylpiperazino)sulfonyl]benzyl}-1,3-thiazolane-2,4-dione)

• Product Name: 5-{4-[(4-Phenylpiperazino)sulfonyl]benzyl}-1,3-thiazolane-2,4-dione
• CAS No: 860610-56-6
• MF: C₂₀H₂₁N₃O₄S₂
• MW: 431.528442144394
• CID: 5013520
• Update Time: 2025-05-20

5-{4-[(4-Phenylpiperazino)sulfonyl]benzyl}-1,3-thiazolane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-({4-[(4-phenylpiperazin-1-yl)sulfonyl]phenyl}methyl)-1,3-thiazolidine-2,4-dione
• 5-{4-[(4-phenylpiperazino)sulfonyl]benzyl}-1,3-thiazolane-2,4-dione
• 5-{4-[(4-Phenylpiperazino)sulfonyl]benzyl}-1,3-thiazolane-2,4-dione

• Inchi： 1S/C20H21N3O4S2/c24-19-18(28-20(25)21-19)14-15-6-8-17(9-7-15)29(26,27)23-12-10-22(11-13-23)16-4-2-1-3-5-16/h1-9,18H,10-14H2,(H,21,24,25)
• SMILES： S(C1C=CC(=CC=1)CC1C(NC(=O)S1)=O)(N1CCN(C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 702
• XLogP3: 2.8
• Topological Polar Surface Area: 121

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 5-{4-[(4-Phenylpiperazino)sulfonyl]benzyl}-1,3-thiazolane-2,4-dione

Recent Advances in the Study of 5-{4-[(4-Phenylpiperazino)sulfonyl]benzyl}-1,3-thiazolane-2,4-dione (CAS: 860610-56-6)

The compound 5-{4-[(4-Phenylpiperazino)sulfonyl]benzyl}-1,3-thiazolane-2,4-dione (CAS: 860610-56-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiazolidinedione derivative has been investigated for its role in modulating various biological pathways, particularly those related to metabolic disorders and inflammatory diseases. Recent studies have focused on its synthesis, pharmacokinetics, and mechanism of action, providing valuable insights into its pharmacological profile.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic optimization of 5-{4-[(4-Phenylpiperazino)sulfonyl]benzyl}-1,3-thiazolane-2,4-dione, highlighting improved yield and purity through novel catalytic methods. The researchers employed a combination of Suzuki-Miyaura coupling and sulfonylation reactions to achieve a scalable synthesis, which is critical for future preclinical and clinical development. The study also reported enhanced solubility and stability of the compound, addressing previous challenges in formulation.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 5-{4-[(4-Phenylpiperazino)sulfonyl]benzyl}-1,3-thiazolane-2,4-dione exhibits potent inhibitory effects on key enzymes involved in glucose metabolism and inflammation. For instance, a 2024 paper in Bioorganic & Medicinal Chemistry Letters revealed that the compound acts as a selective PPAR-γ modulator, showing promising results in animal models of type 2 diabetes. The study noted a significant reduction in blood glucose levels and improved insulin sensitivity without the adverse effects commonly associated with traditional PPAR-γ agonists.

Further investigations into the compound's mechanism of action have uncovered its interaction with multiple signaling pathways. A recent proteomics study identified several downstream targets of 5-{4-[(4-Phenylpiperazino)sulfonyl]benzyl}-1,3-thiazolane-2,4-dione, including proteins involved in oxidative stress and lipid metabolism. These findings suggest a multifaceted pharmacological profile, positioning the compound as a potential candidate for polypharmacology approaches in complex diseases.

Despite these advancements, challenges remain in the clinical translation of 5-{4-[(4-Phenylpiperazino)sulfonyl]benzyl}-1,3-thiazolane-2,4-dione. Recent pharmacokinetic studies have highlighted variability in bioavailability, prompting ongoing research into prodrug strategies and novel delivery systems. Additionally, toxicological assessments are underway to ensure safety profiles meet regulatory standards. The compound's unique chemical structure and promising preclinical data continue to drive interest, with several pharmaceutical companies reportedly exploring its therapeutic potential in collaborative research initiatives.

In conclusion, 5-{4-[(4-Phenylpiperazino)sulfonyl]benzyl}-1,3-thiazolane-2,4-dione (CAS: 860610-56-6) represents a compelling case study in modern drug discovery. Its dual role in metabolic and inflammatory pathways, coupled with advances in synthetic chemistry, positions it as a promising lead compound for further development. Future research should focus on addressing pharmacokinetic limitations and expanding the scope of therapeutic applications, potentially paving the way for novel treatments in metabolic syndrome and related disorders.